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Compound of Interest

Compound Name: Ca2+ channel agonist 1

Cat. No.: B560653

For Immediate Use by Laboratory and Research Professionals

This document provides essential safety and logistical information for the proper disposal of
Ca2+ channel agonist 1 (CAS No. 1402821-24-2). Adherence to these procedures is critical to
ensure personnel safety and environmental protection, in line with regulatory requirements.

Hazard Assessment and Regulatory Context

Ca2+ channel agonist 1 is classified under the Globally Harmonized System (GHS) with the
following hazards:

o Acute toxicity, Oral (Category 4): Harmful if swallowed.[1]
o Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[1]
o Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Due to its high aquatic toxicity, this compound must be managed as hazardous waste in
accordance with the Resource Conservation and Recovery Act (RCRA) and relevant state and
local regulations. Under no circumstances should this chemical or its containers be disposed of
down the drain or in regular solid waste.[2][3]

Quantitative Disposal and Safety Parameters
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The following table summarizes key quantitative data relevant to the handling and disposal of
Ca2+ channel agonist 1. The GHS classification provides specific thresholds for toxicity, which

dictate the stringent disposal requirements.

Parameter

Value / Criteria

Significance for Disposal
& Safety

Defines the molecular

Chemical Formula C19H26N6O N
composition.
Molecular Weight 354.45 g/mol [1]
o Harmful if swallowed. Avoid
GHS Acute Oral Toxicity Category 4

ingestion.

GHS Acute Aquatic Toxicity

Category 1 (LCso <1 mg/L)

[2]14]

GHS Chronic Aquatic Toxicity

Category 1 (NOEC < 0.1 mg/L)

[2]

RCRA Toxicity Characteristic

Likely applicable due to
aguatic toxicity

Mandates management as a
characteristic hazardous

waste.

Storage Temperature

-20°C (powder) or -80°C (in
solvent)

[1]

LCso (Lethal Concentration, 50%): Concentration of a chemical in water that kills 50% of the

test animals in a given period.[4] NOEC (No Observed Effect Concentration): The highest

tested concentration of a substance that is found to have no negative effect on the test

organisms.[4]

Standard Operating Procedure for Disposal

This step-by-step protocol outlines the required procedures for the safe disposal of Ca2+

channel agonist 1 from a laboratory setting.

Required Materials:

o Personal Protective Equipment (PPE): Safety goggles with side-shields, protective gloves

(chemically resistant, e.g., nitrile), impervious lab coat.
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» Designated, sealed, and clearly labeled hazardous waste container (compatible with the
chemical, avoid metal for acids/bases).[3]

e Hazardous Waste Label.
» Spill kit with absorbent material (e.g., diatomite, universal binders).[1]

e 70% Ethanol or other appropriate decontamination solution.

Disposal Workflow:
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Disposal workflow for Ca2+ channel agonist 1.
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Procedure:

Don Personal Protective Equipment (PPE): Before handling the chemical, put on safety
goggles, compatible gloves, and a lab coat.

Prepare Waste Container: Obtain a designated hazardous waste container. Ensure it is
properly labeled with "Hazardous Waste," the chemical name ("Ca2+ channel agonist 1"),
CAS number (1402821-24-2), and the associated hazard pictograms (e.g., harmful,
environmental hazard).

Transfer Waste: Carefully transfer any unused Ca2+ channel agonist 1 (in solid or solution
form) into the designated hazardous waste container. Do not fill the container to more than
90% capacity.[3]

Seal Container: Securely close the container lid.

Decontaminate Glassware: Any glassware that came into contact with the compound must
be decontaminated. Triple-rinse the glassware with a suitable solvent (e.g., ethanol).

Collect Rinsate: The solvent rinsate is also considered hazardous waste. Collect all three
rinses in the same hazardous waste container.

Decontaminate Work Area: Wipe down the work surfaces where the compound was handled
with 70% ethanol or another appropriate decontaminant. Dispose of the contaminated wipes
as hazardous solid waste.

Store Waste: Place the sealed container in your laboratory's designated Satellite
Accumulation Area (SAA).[2] Ensure it is segregated from incompatible materials.

Arrange Pickup: Contact your institution's Environmental Health & Safety (EHS) office to
schedule a pickup for the hazardous waste.

Spill Cleanup Procedure:

o Evacuate and Ventilate: Ensure the area is well-ventilated. Avoid breathing dust or vapors.

o Contain Spill: Prevent the spill from spreading or entering drains.
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o Absorb Material: For solutions, cover the spill with a liquid-binding material like diatomite or
universal binders. For powder, carefully moisten the absorbent material first to avoid creating
dust.

o Collect Contaminated Material: Scoop the absorbed material and place it into the designated
hazardous waste container.

o Decontaminate Surfaces: Scrub the spill area and any contaminated equipment with alcohol.

[1]

e Dispose: All cleanup materials are considered hazardous waste and must be placed in the
sealed container for disposal via EHS.

Mechanism of Action: N-Type Ca2+ Channel
Signaling

Ca2+ channel agonist 1 selectively acts on N-type (Cav2.2) voltage-gated calcium channels,
which are predominantly located at presynaptic nerve terminals.[5][6] Activation of these
channels is a critical step in neurotransmission. An agonist enhances this process, leading to
an increased release of neurotransmitters.
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N-type Ca2+ channel-mediated neurotransmitter release.
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The signaling pathway proceeds as follows:

e An action potential arrives at the presynaptic nerve terminal, causing membrane
depolarization.

e This change in voltage opens the N-type (Cav2.2) calcium channels.

e Ca2+ channel agonist 1 would enhance the opening or conductance of these channels.

e Calcium ions (Ca2+) flow from the extracellular space into the neuron.

e The increase in intracellular Ca2+ concentration acts as a second messenger, triggering the
fusion of synaptic vesicles (containing neurotransmitters like glutamate or substance P) with
the presynaptic membrane.

o Neurotransmitters are released into the synaptic cleft, where they can bind to receptors on
the postsynaptic neuron, propagating the nerve signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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